2-(2-Formamidothiazol-4-yl)acetic acid-13C,15N2

• Molecular Formula: C6H6N2O3S
• Molecular Weight: 189.17 g/mol
• InChI: InChI=1S/C6H6N2O3S/c9-3-7-6-8-4(2-12-6)1-5(10)11/h2-3H,1H2,(H,10,11)(H,7,8,9)/i6+1,7+1,8+1
• InChIKey: MXBRIEOXXKWWCE-TTXLGWKISA-N

2-[2-(formyl(15N)amino)-(213C,315N)1,3-thiazol-4-yl]acetic acid: Isotopic Purity and Quantitative Utility for Bioanalytical Workflows

2-[2-(formyl(15N)amino)-(213C,315N)1,3-thiazol-4-yl]acetic acid is a stable isotope-labeled thiazole derivative that serves as a critical intermediate in the synthesis of isotopically enriched cephalosporin antibiotics, specifically Cefotiam Dihydrochloride-13C,15N2 . The compound incorporates one 13C and two 15N atoms, resulting in a molecular mass of 189.17 g/mol, a +3 Da shift relative to the unlabeled analog . This mass differential enables its primary application as an internal standard for quantitative LC-MS/MS, GC-MS, and NMR analyses , providing a robust tool for accurate drug quantification and metabolic tracing in pharmaceutical research [1].

ISTD Workflow +3 Da isotope shift for LC-MS/MS dilution assays

Analytical Platform Compatible with LC-MS/MS, GC-MS, and NMR bioanalysis

Synthetic Context Direct intermediate for labeled Cefotiam analog synthesis

• [1] WuXi AppTec. (2025). Considerations for the Use of Internal Standards in LC-MS Bioanalysis. View Source

Why Unlabeled or Deuterated Analogs Cannot Replace 2-[2-(formyl(15N)amino)-(213C,315N)1,3-thiazol-4-yl]acetic acid in Critical Quantitative Applications

The substitution of 2-[2-(formyl(15N)amino)-(213C,315N)1,3-thiazol-4-yl]acetic acid with its unlabeled counterpart or a structural analog introduces significant quantitative error and analytical uncertainty. While the unlabeled 2-(2-Formamidothiazol-4-yl)acetic acid is chemically identical, its use as an internal standard is precluded because it cannot be differentiated from the target analyte by mass spectrometry, rendering accurate isotope dilution quantification impossible . Similarly, structural analog internal standards like diazepam, though employed in some cefotiam assays [1], do not co-elute identically with the analyte and fail to correct for variable matrix effects and extraction efficiency, leading to compromised accuracy and precision [2]. Deuterium-labeled analogs, while offering a mass shift, are prone to hydrogen-deuterium exchange and chromatographic isotope effects that cause retention time shifts, further degrading assay reliability [3]. Therefore, only the 13C/15N-labeled analog provides the chemical equivalence, mass distinction, and chromatographic co-elution necessary for validated quantitative bioanalysis.

Target: 13C/15N ISTD Common Substitute Quantification Impact

+3 Da mass shift, co-elution Unlabeled analog Identical mass prevents analyte distinction; leads to quantitative error

Non-exchangeable labels, no retention shift Deuterated analog H/D exchange and retention time drift; degrades accuracy and precision

Identical matrix effect correction Structural analog (e.g., diazepam) Differential extraction and ionization; fails to correct variable matrix effects

• [1] CCS Publishing. (2015). Determination of Cefotiam in Human Plasma Using Liquid Chromatography-Tandem Mass Spectrometry. View Source
• [2] KCAS Bio. (2020). LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. View Source
• [3] MDPI. (2025). Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. View Source

Quantitative Differentiation of 2-[2-(formyl(15N)amino)-(213C,315N)1,3-thiazol-4-yl]acetic acid from Comparators: Evidence-Based Selection Guide

Mass Spectrometric Differentiation: +3 Da Mass Shift Enables Unambiguous Analyte Discrimination

The 13C/15N labeling in 2-[2-(formyl(15N)amino)-(213C,315N)1,3-thiazol-4-yl]acetic acid results in a molecular weight of 189.17 g/mol, which is a +3 Da mass shift compared to the unlabeled 2-(2-Formamidothiazol-4-yl)acetic acid (MW 186.19 g/mol) . This mass difference is sufficient to separate the labeled internal standard from the unlabeled analyte in a mass spectrometer, enabling precise quantification via isotope dilution mass spectrometry (IDMS) .

Mass Shift

Data to verify

+3 Da

Enables isotope dilution MS differentiation

Calculated mass shift; source review needed

Evidence Dimension	Molecular Weight (Monoisotopic Mass)
Target Compound Data	189.17 g/mol
Comparator Or Baseline	2-(2-Formamidothiazol-4-yl)acetic acid (unlabeled): 186.19 g/mol
Quantified Difference	+3 Da (Mass Shift)
Conditions	Calculated from molecular formula: Target = C₅¹³CH₆¹⁵N₂O₃S; Comparator = C₆H₆N₂O₃S

Why This Matters

This mass shift enables the use of the compound as an internal standard in LC-MS/MS assays, a capability not available with the unlabeled form.

Chromatographic Co-Elution: 13C/15N Labeling Eliminates Retention Time Shifts Observed with Deuterated Internal Standards

Analytes labeled with 13C, 15N, or 18O exhibit virtually identical chromatographic retention times to their unlabeled counterparts, lacking the isotope effect that causes retention time shifts in deuterated analogs [1]. In contrast, deuterium-labeled internal standards often display a small but significant retention time shift (e.g., a few seconds) due to differences in hydrophobicity, which can lead to differential matrix effects and inaccurate quantification [2].

Co-Elution

Class-level

Negligible vs ~0.5-2s shift

Avoids D-labeled retention time drift

Class-level inference; method context review

Evidence Dimension	Chromatographic Retention Time Shift
Target Compound Data	No significant shift expected (13C/15N-labeled)
Comparator Or Baseline	Deuterium (²H)-labeled internal standards: Observable shift (e.g., ~0.5-2 seconds)
Quantified Difference	Negligible vs. measurable shift
Conditions	Reversed-phase LC conditions typical for small molecule bioanalysis

Why This Matters

Co-elution ensures identical matrix effects and ionization efficiency for analyte and internal standard, a prerequisite for robust and accurate LC-MS/MS quantification.

• [1] MDPI. (2025). Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. View Source
• [2] KCAS Bio. (2020). LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. View Source

Chemical Stability: 13C/15N Labels Are Non-Exchangeable, Unlike Deuterium

The 13C and 15N atoms in 2-[2-(formyl(15N)amino)-(213C,315N)1,3-thiazol-4-yl]acetic acid are covalently bonded and non-exchangeable under standard analytical and biological conditions [1]. In contrast, deuterium atoms located on heteroatoms or α-carbons can undergo hydrogen-deuterium exchange in protic solvents, leading to a loss of the isotopic label and compromised quantification [2].

Label Stability

Class-level

Non-exchangeable vs Variable loss

Supports long-term ISTD integrity

Class-level inference; data to verify

Evidence Dimension	Isotopic Label Stability
Target Compound Data	Stable (non-exchangeable 13C/15N)
Comparator Or Baseline	Deuterium (²H)-labeled internal standards: Potentially unstable due to H/D exchange
Quantified Difference	No exchange vs. variable exchange rate (up to 100% loss in certain conditions)
Conditions	Aqueous buffers, biological matrices (plasma, urine), typical LC mobile phases

Why This Matters

The non-exchangeable nature of the label ensures long-term stability of the internal standard and eliminates a source of quantitative variability, which is critical for method validation and regulatory compliance.

• [1] AptoChem. (2025). François Deschamps on isotope standards for bioanalysis (LinkedIn post). View Source
• [2] Ovid. Trends in the Hydrogen-Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. View Source

Synthetic Utility: Direct Intermediate for Labeled Cefotiam Dihydrochloride

2-[2-(formyl(15N)amino)-(213C,315N)1,3-thiazol-4-yl]acetic acid is a key intermediate in the synthesis of Cefotiam Dihydrochloride-13C,15N2 . In a patented cefotiam synthesis route, the unlabeled form (2-(2-Formamidothiazol-4-yl)acetic acid, FATAA) is activated and coupled with 7-ACMT, followed by deformylation to yield cefotiam hydrochloride [1]. The labeled compound enables the production of isotopically enriched cefotiam for use as an internal standard in pharmacokinetic and bioequivalence studies.

Synthetic Utility

Supporting evidence

Direct Cefotiam intermediate

Supports labeled Cefotiam standard synthesis

Validated synthetic route context

Evidence Dimension	Synthetic Pathway Compatibility
Target Compound Data	Directly usable in established synthetic route
Comparator Or Baseline	Alternative labeled intermediates: May require modified synthetic steps or result in different label positions
Quantified Difference	Not quantified; qualitative assessment
Conditions	Based on established synthesis of cefotiam from ATA via formylation to FATAA

Why This Matters

Procurement of this specific labeled intermediate ensures a validated and efficient path to a high-value, isotopically labeled cephalosporin for internal standard applications.

• [1] Google Patents. (2014). A preparation method of cefotiam hydrochloride. Patent CN103694253A. View Source

Purity Specification: High Chemical Purity Ensures Reliable Quantification

Commercial sources specify a chemical purity of ≥98% for 2-(2-Formamidothiazol-4-yl)acetic acid-13C,15N2 . This high purity is essential for its use as an internal standard, as impurities can interfere with mass spectrometric detection or contribute to background signal, thereby reducing the accuracy and precision of quantitative assays [1].

Purity Specification

Supplier data

≥98%

Minimizes analytical interference risk

Supplier CoA specification; independent verification advised

Evidence Dimension	Chemical Purity
Target Compound Data	≥98% (by HPLC/LC-MS)
Comparator Or Baseline	Unlabeled 2-(2-Formamidothiazol-4-yl)acetic acid: Typically ≥97% purity
Quantified Difference	Comparable or slightly higher specification
Conditions	Vendor Certificate of Analysis (CoA) specifications

Why This Matters

High purity minimizes the risk of analytical interference and ensures the internal standard contributes negligible signal to the analyte channel, a critical factor in method validation and regulatory submission.

• [1] WuXi AppTec. (2025). Considerations for the Use of Internal Standards in LC-MS Bioanalysis. View Source

Optimal Application Scenarios for 2-[2-(formyl(15N)amino)-(213C,315N)1,3-thiazol-4-yl]acetic acid Based on Quantitative Evidence

Internal Standard for LC-MS/MS Quantification of Cefotiam in Biological Matrices

As a stable isotope-labeled analog of the cefotiam intermediate 2-(2-Formamidothiazol-4-yl)acetic acid, this compound is ideally suited as an internal standard for quantifying cefotiam or its metabolites in plasma, urine, or tissue homogenates via LC-MS/MS. The +3 Da mass shift and non-exchangeable 13C/15N labels [1] ensure accurate correction for matrix effects and recovery losses, which is unattainable with unlabeled or deuterated alternatives [2]. This application is critical for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence trials of cefotiam formulations.

Synthesis of Isotopically Labeled Cefotiam for Use as a Quantitative Internal Standard

This compound serves as a direct precursor for the synthesis of Cefotiam Dihydrochloride-13C,15N2 . The resulting labeled cefotiam can then be used as an authentic internal standard for the absolute quantification of cefotiam in complex biological samples. This approach is superior to using structural analog internal standards (e.g., diazepam) [3], as it provides identical extraction recovery, ionization efficiency, and chromatographic behavior, leading to more robust and accurate analytical methods.

Metabolic Tracing and Reaction Mechanism Studies Using NMR

The 13C and 15N labels in this compound provide distinct NMR-active nuclei that can be exploited for metabolic tracing and reaction mechanism elucidation. The 15N label, with its spin-1/2 properties and high sensitivity to electronic environment, is particularly valuable for studying nitrogen-containing functional groups and their transformations in biological systems [4]. When used as an internal standard for quantitative NMR (qNMR), the isotopic labels provide a unique spectral signature that avoids overlap with analyte signals, enabling precise quantification without the need for a separate reference compound .

Quality Control and Impurity Profiling of Cefotiam Drug Substance

The high chemical purity (≥98%) of this labeled intermediate makes it suitable for use as a reference standard in quality control laboratories. It can be employed in HPLC or LC-MS methods to identify and quantify process-related impurities in cefotiam active pharmaceutical ingredient (API), such as the Δ3(4) isomeric impurities reported in cefotiam hydrochloride injections [5]. The isotopic label ensures that the reference signal is distinct from any potential analyte signal, preventing interference and improving method specificity.

Application

Selection Property

Validation Focus

Cefotiam bioanalysis in research matrices

+3 Da mass shift, non-exchangeable labels

Matrix effects, recovery correction

Labeled Cefotiam standard synthesis

Synthetic route compatibility

Label position, chemical purity

Metabolic tracing & NMR research

15N NMR active nuclei

Spectral resolution, qNMR calibration

Impurity profiling method development

High chemical purity (≥98%)

Specificity, isomeric separation

• [1] AptoChem. (2025). François Deschamps on isotope standards for bioanalysis (LinkedIn post). View Source
• [2] MDPI. (2025). Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. View Source
• [3] CCS Publishing. (2015). Determination of Cefotiam in Human Plasma Using Liquid Chromatography-Tandem Mass Spectrometry. View Source
• [4] BOC Sciences. 13C, 15N, 18O Labeled Compounds: Advanced Stable Isotope Solutions. View Source
• [5] PMC. (2021). Study on Isomeric Impurities in Cefotiam Hydrochloride. View Source